Cas no 1445651-64-8 (benzyl oxolane-3-carboxylate)

• Product Name: benzyl oxolane-3-carboxylate
• CAS No: 1445651-64-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 2136305
• PubChem ID: 86688536
• Update Time: 2025-04-21

benzyl oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl tetrahydrofuran-3-carboxylate
• Tetrahydrofuran-3-carboxylic acid benzyl ester
• benzyl oxolane-3-carboxylate
• MFCD28130264
• DA-35040
• Tetrahydro-furan-3-carboxylic acid benzyl ester
• 1445651-64-8
• PS-19935
• E87807
• AESYHJVBIDLNFH-UHFFFAOYSA-N
• SCHEMBL15052819

• Inchi： 1S/C12H14O3/c13-12(11-6-7-14-9-11)15-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： AESYHJVBIDLNFH-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 206.09400
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 1.76630